Cas no 1504485-31-7 (2-{1-(prop-2-en-1-yloxy)carbonyl-2,3-dihydro-1H-indol-3-yl}acetic acid)

• Product Name: 2-{1-(prop-2-en-1-yloxy)carbonyl-2,3-dihydro-1H-indol-3-yl}acetic acid
• CAS No: 1504485-31-7
• MF: C₁₄H₁₅NO₄
• MW: 261.273204088211
• CID: 6229861
• PubChem ID: 80573702
• Update Time: 2025-05-24

2-{1-(prop-2-en-1-yloxy)carbonyl-2,3-dihydro-1H-indol-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-(prop-2-en-1-yloxy)carbonyl-2,3-dihydro-1H-indol-3-yl}acetic acid
• 1504485-31-7
• AKOS019139943
• 2-{1-[(prop-2-en-1-yloxy)carbonyl]-2,3-dihydro-1H-indol-3-yl}acetic acid
• EN300-17275345

• Inchi： 1S/C14H15NO4/c1-2-7-19-14(18)15-9-10(8-13(16)17)11-5-3-4-6-12(11)15/h2-6,10H,1,7-9H2,(H,16,17)
• InChI Key： QSZXHTWPIVEXCV-UHFFFAOYSA-N
• SMILES： O(CC=C)C(N1C2C=CC=CC=2C(CC(=O)O)C1)=O

Computed Properties

• Exact Mass: 261.10010796g/mol
• Monoisotopic Mass: 261.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives

Additional information on 2-{1-(prop-2-en-1-yloxy)carbonyl-2,3-dihydro-1H-indol-3-yl}acetic acid

Comprehensive Overview of 2-{1-(prop-2-en-1-yloxy)carbonyl-2,3-dihydro-1H-indol-3-yl}acetic acid (CAS No. 1504485-31-7)

2-{1-(prop-2-en-1-yloxy)carbonyl-2,3-dihydro-1H-indol-3-yl}acetic acid (CAS No. 1504485-31-7) is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. This molecule features a unique indole core modified with a prop-2-en-1-yloxy carbonyl group and an acetic acid side chain, making it a versatile intermediate for drug discovery and material science applications. Its structural complexity and functional groups have attracted attention in the development of novel bioactive agents, particularly in targeting enzyme inhibition and receptor modulation.

The compound's CAS No. 1504485-31-7 is often searched in academic and industrial databases due to its relevance in medicinal chemistry. Researchers are particularly interested in its potential role as a building block for small-molecule therapeutics, especially in areas like neurodegenerative diseases and inflammatory disorders. The indole-3-acetic acid derivative structure aligns with current trends in fragment-based drug design, a hot topic in AI-driven drug discovery platforms. Its prop-2-en-1-yloxy carbonyl moiety also offers click-chemistry compatibility, a feature highly valued in modern bioconjugation techniques.

From a synthetic perspective, 2-{1-(prop-2-en-1-yloxy)carbonyl-2,3-dihydro-1H-indol-3-yl}acetic acid exemplifies the growing demand for chiral intermediates in asymmetric synthesis. The 2,3-dihydro-1H-indol scaffold provides a rigid framework that can influence molecular docking outcomes, a frequent search term among computational chemists. Recent publications have highlighted its utility in constructing heterocyclic libraries for high-throughput screening, addressing the pharmaceutical industry's need for diverse chemical space exploration.

Environmental and green chemistry considerations are increasingly shaping compound development, and this molecule's potential for biodegradable derivatives aligns with sustainable chemistry goals. The acetic acid functionality allows for further derivatization into water-soluble analogs, a property frequently queried in ADMET prediction studies. Analytical chemists searching for HPLC methods for similar structures will find this compound's chromatographic behavior noteworthy due to its balanced polarity.

In material science applications, the π-conjugated system of the indole ring combined with the electron-withdrawing carbonyl group makes CAS 1504485-31-7 interesting for organic electronics research. This intersects with popular searches about conductive polymers and molecular semiconductors. The compound's thermal stability data, often requested in patent applications, has become more accessible through recent open-access chemistry databases.

The safety profile of 2-{1-(prop-2-en-1-yloxy)carbonyl-2,3-dihydro-1H-indol-3-yl}acetic acid remains an active area of investigation, with particular focus on its metabolic pathways - a trending topic in preclinical research forums. While not classified as hazardous, proper laboratory handling protocols should be followed, as with all fine chemicals. The compound's structure-activity relationship (SAR) studies frequently appear in discussions about lead optimization strategies, making it a valuable case study for medicinal chemistry education.

Commercial availability of CAS 1504485-31-7 has expanded recently, reflecting growing demand from contract research organizations (CROs). Suppliers often highlight its high purity grade (>98%), a critical parameter for researchers comparing chemical sourcing options. The compound's storage conditions and shelf life information are commonly sought after in inventory management systems for research facilities.

Future research directions for this compound likely involve its incorporation into combinatorial chemistry approaches and DNA-encoded library technology. The acryloyl group equivalent in its structure makes it particularly suitable for polymer-supported synthesis, a technique gaining traction in automated chemical synthesis platforms. These applications position 2-{1-(prop-2-en-1-yloxy)carbonyl-2,3-dihydro-1H-indol-3-yl}acetic acid as a compound to watch in next-generation drug discovery pipelines.